Cas no 76465-01-5 (2-Iodo-N-(propan-2-yl)aniline)

• Product Name: 2-Iodo-N-(propan-2-yl)aniline
• CAS No: 76465-01-5
• MF: C₉H₁₂IN
• MW: 261.102754592896
• CID: 1785496
• PubChem ID: 20517494
• Update Time: 2025-04-21

2-Iodo-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-iodo-N-(1-methylethyl)-
• 76465-01-5
• EN300-165676
• 2-iodo-N-(propan-2-yl)aniline
• 2-iodo-N-isopropylaniline
• CS-0235943
• SCHEMBL11265459
• BDA46501
• 2-iodo-N-propan-2-ylaniline
• Z362774390
• 2-iodo-N-isopropyl-aniline
• AKOS005201490
• LEQFLIHYPJQSFX-UHFFFAOYSA-N
• 2-Iodo-N-(propan-2-yl)aniline

• Inchi： 1S/C9H12IN/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7,11H,1-2H3
• InChI Key： LEQFLIHYPJQSFX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(C)C

Computed Properties

• Exact Mass: 261.00106
• Monoisotopic Mass: 261.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03